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Compound of Interest

Compound Name: ReACp53

Cat. No.: B1150034 Get Quote

Technical Support Center: ReACp53 Peptide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of ReACp53 peptide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of lyophilized ReACp53
peptide?

For long-term storage, lyophilized ReACp53 peptide should be stored at -20°C or -80°C.[1][2]

[3] When stored at -20°C, the peptide is stable for up to three years.[4][5] For maximum

stability, storing at -80°C is preferred.[2]

Q2: How should I store ReACp53 peptide once it has been reconstituted in a solvent?

Reconstituted ReACp53 peptide solutions should be stored at -80°C for long-term storage,

where they can be stable for up to one year.[4] For shorter-term storage, -20°C is suitable for

up to one month.[4][5][6] It is highly recommended to aliquot the peptide solution into single-

use volumes to avoid repeated freeze-thaw cycles.[5]

Q3: What solvents are recommended for reconstituting ReACp53 peptide?

ReACp53 peptide can be reconstituted in sterile, distilled water or DMSO.[4][7] For aqueous

solutions, a concentration of up to 50 mg/mL can be achieved, though sonication may be
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required to facilitate dissolution.[7] For DMSO, a concentration of 10 mg/mL is achievable; it is

important to use fresh, moisture-free DMSO.[4]

Q4: Can I store reconstituted ReACp53 peptide at 4°C?

Storing reconstituted peptides at 4°C is generally not recommended for more than a few days

to a week.[2] For any storage beyond a week, it is best to freeze the aliquots.

Q5: How can I prevent degradation of the ReACp53 peptide during storage and handling?

To minimize degradation, always store the peptide in its lyophilized form at -20°C or -80°C until

you are ready to use it.[1] When preparing to reconstitute, allow the vial to warm to room

temperature in a desiccator before opening to prevent condensation.[3] For peptides in

solution, avoid repeated freeze-thaw cycles by preparing single-use aliquots.[5] Protect the

peptide from light and moisture.[3]

Troubleshooting Guide
Issue 1: The ReACp53 peptide will not fully dissolve in water.

Possible Cause: The peptide concentration may be too high, or the peptide may have formed

aggregates.

Solution: Gentle warming (not exceeding 40°C) or sonication can aid in dissolving the

peptide.[7][8] If solubility issues persist, consider reconstituting in a small amount of DMSO

first, then diluting with your aqueous buffer.[8]

Issue 2: I am seeing a decrease in the peptide's activity in my experiments over time.

Possible Cause: The peptide may be degrading due to improper storage or handling. This

can be caused by repeated freeze-thaw cycles, exposure to moisture, or oxidation.[3]

Solution: Ensure you are following the recommended storage conditions. Use single-use

aliquots to avoid freeze-thaw cycles.[5] When reconstituting, use sterile, oxygen-free

solvents if possible, especially if your peptide sequence is susceptible to oxidation.[8] Before

use, allow the vial to equilibrate to room temperature before opening.[3]

Issue 3: I observe precipitation in my peptide solution after thawing.
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Possible Cause: The peptide may have come out of solution during the freezing process.

Solution: Before use, ensure the solution is fully thawed and gently vortex or sonicate to

redissolve any precipitate. Visually inspect the solution for clarity before use in your

experiment.[9]

Data Presentation
Table 1: Recommended Long-Term Storage Conditions for ReACp53 Peptide

Form
Storage
Temperature

Duration Citations

Lyophilized Powder -20°C Up to 3 years [4][5]

Lyophilized Powder -80°C

Several years

(Recommended for

maximum stability)

[2]

In Solvent (e.g.,

Water, DMSO)
-20°C Up to 1 month [4][5][6]

In Solvent (e.g.,

Water, DMSO)
-80°C Up to 1 year [4]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ReACp53 Peptide

Equilibration: Before opening the vial, allow the lyophilized ReACp53 peptide to warm to

room temperature for at least 15-20 minutes, preferably in a desiccator.[3][10] This prevents

moisture from condensing on the peptide.

Solvent Preparation: Prepare the desired sterile solvent (e.g., sterile distilled water or fresh,

moisture-free DMSO).

Dissolution: Add the appropriate volume of solvent to the vial to achieve the desired stock

concentration. For example, to create a 10 mg/mL stock solution from 1 mg of peptide, add

100 µL of solvent.
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Mixing: Gently swirl or vortex the vial to dissolve the peptide completely.[10] If necessary,

sonicate the solution to aid dissolution.[7]

Aliquoting: Once fully dissolved, dispense the solution into single-use, low-protein-binding

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 1 year).[4][5][6]
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Caption: Workflow for long-term storage and handling of ReACp53 peptide.
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Caption: Mechanism of ReACp53 in rescuing mutant p53 function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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